Cas no 109340-63-8 (Phenanthrene,9-isothiocyanato-)

• Product Name: Phenanthrene,9-isothiocyanato-
• CAS No: 109340-63-8
• MF: C₁₅H₉NS
• MW: 235.303662061691
• CID: 166444
• PubChem ID: 122989
• Update Time: 2025-04-19

Phenanthrene,9-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• Phenanthrene,9-isothiocyanato-
• 9-Isothiocyanatophenanthrene
• 9-PHENANTHRYLISOTHIOCYANATE
• CCRIS 6851
• SCHEMBL11787347
• DTXSID40148899
• 109340-63-8
• UNII-I3JI95Z9S0
• 9-Phenanthryl isothiocyanate
• ISOTHIOCYANATOPHENANTHRENE, 9-
• I3JI95Z9S0
• ISOTHIOCYANIC ACID, 9-PHENANTHRYL ESTER
• PHENANTHRENE, 9-ISOTHIOCYANATO-

• Inchi： 1S/C15H9NS/c17-10-16-15-9-11-5-1-2-6-12(11)13-7-3-4-8-14(13)15/h1-9H
• InChI Key： YVWFRWJMJDWYMO-UHFFFAOYSA-N
• SMILES： S=C=NC1C=C2C=CC=CC2=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 235.04567
• Monoisotopic Mass: 235.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 439.5°Cat760mmHg
• Flash Point: 237.2°C
• Refractive Index: 1.658
• PSA: 12.36
• LogP: 4.72730